
Tombozine: Limited Evidence for Use as a
Molecular Probe

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B15588605 Get Quote

Initial research indicates a significant lack of scientific literature and data to support the use of

Tombozine as a molecular probe in research and drug development. While the compound is a

known alkaloid, there is no readily available information on its application for studying

molecular targets, signaling pathways, or for use in assays as a scientific tool.

Tombozine is an alkaloid naturally found in the plant species Vinca minor[1]. Basic chemical

information identifies it with the CAS Number 604-99-9 and a molecular formula of

C19H22N2O[2]. Studies have noted that Tombozine exhibits sedative effects in mice and can

lower blood pressure in some domesticated animals[1].

Despite a comprehensive search for its use as a molecular probe, no quantitative data

regarding its binding affinities to specific biological targets, such as receptors or enzymes,

could be found. Furthermore, there are no published experimental protocols detailing its use in

common research applications like fluorescence microscopy, radioligand binding assays, or as

a tool to investigate signaling pathways.

The core requirements for developing detailed application notes and protocols—namely, the

availability of quantitative data and established experimental methodologies—are not met in

the case of Tombozine based on the current scientific literature. The absence of such

information makes it impossible to construct the requested tables, protocols, and visualizations.

For researchers and drug development professionals seeking molecular probes, it is

recommended to consider well-characterized compounds with established binding properties

and documented experimental utility. The sigma receptors (σ1 and σ2), for instance, are targets
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of significant interest in drug discovery, and numerous selective ligands have been developed

and characterized for this purpose[3][4][5][6][7][8][9][10][11][12][13]. These ligands have

defined binding affinities and are used in a variety of experimental protocols to study the role of

sigma receptors in health and disease.

In conclusion, while Tombozine is a known natural product with some described physiological

effects, there is no evidence to support its current use as a molecular probe in the scientific

community. Therefore, the creation of detailed application notes and protocols for this purpose

is not feasible at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tombozine - Wikipedia [en.wikipedia.org]

2. Tombozine | C19H22N2O | CID 5318845 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Identification and characterization of MAM03055A: a novel bivalent sigma-2
receptor/TMEM97 ligand with cytotoxic activity - PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. mdpi.com [mdpi.com]

6. pubs.rsc.org [pubs.rsc.org]

7. mdpi.com [mdpi.com]

8. Early development of sigma-receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]

9. mdpi.com [mdpi.com]

10. Pharmacology and therapeutic potential of sigma(1) receptor ligands - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. Structural basis for σ1 receptor ligand recognition - PMC [pmc.ncbi.nlm.nih.gov]

12. Characterization of Sigma-2 Receptor—Specific Binding Sites Using [3H]DTG and
[125I]RHM-4 - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8736263/
https://www.researchgate.net/publication/51044949_Antagonists_show_GTP-sensitive_high-affinity_binding_to_the_sigma-1_receptor
https://www.mdpi.com/1422-0067/22/15/8112
https://pubs.rsc.org/en/content/getauthorversionpdf/d0md00186d
https://www.mdpi.com/1422-0067/24/21/15868
https://pubmed.ncbi.nlm.nih.gov/21428827/
https://www.mdpi.com/1420-3049/30/21/4296
https://pubmed.ncbi.nlm.nih.gov/19587856/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6261271/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9784403/
https://pubmed.ncbi.nlm.nih.gov/16463398/
https://www.benchchem.com/product/b15588605?utm_src=pdf-body
https://www.benchchem.com/product/b15588605?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Tombozine
https://pubchem.ncbi.nlm.nih.gov/compound/Tombozine
https://pmc.ncbi.nlm.nih.gov/articles/PMC8736263/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8736263/
https://www.researchgate.net/publication/51044949_Antagonists_show_GTP-sensitive_high-affinity_binding_to_the_sigma-1_receptor
https://www.mdpi.com/1422-0067/22/15/8112
https://pubs.rsc.org/en/content/getauthorversionpdf/d0md00186d
https://www.mdpi.com/1422-0067/24/21/15868
https://pubmed.ncbi.nlm.nih.gov/21428827/
https://www.mdpi.com/1420-3049/30/21/4296
https://pubmed.ncbi.nlm.nih.gov/19587856/
https://pubmed.ncbi.nlm.nih.gov/19587856/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6261271/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9784403/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9784403/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. Sigma1 and sigma2 receptor binding affinity and selectivity of SA4503 and fluoroethyl
SA4503 - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Tombozine: Limited Evidence for Use as a Molecular
Probe]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588605#using-tombozine-as-a-molecular-probe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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